Cas no 100925-76-6 (Cyclopenta[b]thiophene-4,6-dione)

• Product Name: Cyclopenta[b]thiophene-4,6-dione
• CAS No: 100925-76-6
• MF: C₇H₄O₂S
• MW: 152.170460700989
• CID: 1126544
• PubChem ID: 11084061
• Update Time: 2025-04-20

Cyclopenta[b]thiophene-4,6-dione Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]thiophene-4,6-dione
• ACMC-20m3z4
• cyclopenta&lt
• b&gt
• thiophene-4,6-dione
• 5,6-dihydrocyclopenta&lt
• thiophen-4,6-dione
• 5,6-dihydro-4H-cyclopenta&lt
• 4H-cyclopenta[b]thiophene-4,6(5H)-dione
• CTK0G8562
• SureCN10038365
• ACMC-20m3z4; cyclopenta< b> thiophene-4,6-dione; 5,6-dihydrocyclopenta< b> thiophen-4,6-dione; 5,6-dihydro-4H-cyclopenta< b> thiophene-4,6-dione; 4H-cyclopenta[b]thiophene-4,6(5H)-dione; CTK0G8562; SureCN10038365; 4H-Cyclopenta[b]thiophene-4,6(5H)-dione;
• 100925-76-6
• SCHEMBL10038365
• DTXSID40454548

• Inchi： 1S/C7H4O2S/c8-5-3-6(9)7-4(5)1-2-10-7/h1-2H,3H2
• InChI Key： ASZVXHKCNHBASK-UHFFFAOYSA-N
• SMILES： S1C=CC2C(CC(C1=2)=O)=O

Computed Properties

• Exact Mass: 151.99322
• Monoisotopic Mass: 151.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.14
• LogP: 1.51720